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For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptyl hexanoate (C13H26032) is an ester recognized for its characteristic fruity and waxy
aroma, reminiscent of green, sappy notes.[1] This technical guide provides a comprehensive
overview of its molecular and physicochemical properties, detailed experimental protocols for
its synthesis and analysis, and insights into its applications, primarily in the flavor and fragrance
industries. The information presented herein is intended to serve as a valuable resource for
researchers, scientists, and professionals engaged in drug development and other scientific
disciplines where this compound may be of interest.

Molecular and Physicochemical Properties

Heptyl hexanoate is systematically known as heptyl hexanoate.[2] Key identifiers and
properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier Value
IUPAC Name heptyl hexanoate[2]

Heptyl caproate, n-Heptyl hexanoate, Hexanoic
Synonyms

acid, heptyl ester[1][2]

Molecular Formula

C13H2602[2]

CAS Number 6976-72-3[2]

EINECS Number 230-239-8|2]

PubChem CID 81464[2]

SMILES CCCCCCCOC(=0)ccceeC?]

InChlKey QEKCBKVWQYEUGY-UHFFFAOYSA-N|[2]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 214.34 g/mol [2]

Appearance Colorless clear liquid (estimated)[1]

Odor Green, sappy, damp, freshly bruised mallow or
dock leaves|[1]

Boiling Point 259.00 °C at 760.00 mm Hg[1]

Melting Point -34.40 °C at 760.00 mm Hg[1]

Flash Point 229.00 °F (109.44 °C) TCC[3]

Density 0.85900 to 0.86500 g/cm3 at 25.00 °CJ[3]

Refractive Index

1.42100 to 1.42700 at 20.00 °C[3]

Vapor Pressure

0.014000 mmHg at 25.00 °C (estimated)[1]

Solubility

Soluble in alcohol; water solubility is 1.132 mg/L
at 25 °C (estimated)[1]

logP (o/w)

5.371 (estimated)[1]
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Experimental Protocols
Synthesis of Heptyl Hexanoate via Fischer Esterification

The most common method for synthesizing heptyl hexanoate is through the Fischer
esterification of hexanoic acid with heptanol, using an acid catalyst.

Materials:

Hexanoic acid

e 1-Heptanol

o Concentrated Sulfuric Acid (H2S0Oa4) or p-Toluenesulfonic acid (p-TsOH)

» Toluene (optional, for azeotropic removal of water)

e 5% Sodium Bicarbonate (NaHCO3) solution

e Saturated Sodium Chloride (Brine) solution

e Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (NazSOa)

Dichloromethane or Diethyl Ether (for extraction)

Equipment:

Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

o Dean-Stark apparatus (optional)

 Rotary evaporator

« Distillation apparatus
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Procedure:

e Reaction Setup: In a round-bottom flask, combine hexanoic acid (1.0 equivalent) and 1-
heptanol (1.2 equivalents). The use of excess alcohol helps to drive the equilibrium towards
the product.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid (typically 1-2 mol% of the limiting reagent) to the reaction mixture.

e Reflux: If using a Dean-Stark apparatus to remove the water byproduct, fill the side arm with
toluene and add toluene to the reaction flask. Heat the mixture to reflux with vigorous stirring.
The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up and Neutralization: After the reaction is complete (typically after several hours),
allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.
Slowly add a 5% aqueous solution of sodium bicarbonate to neutralize the excess acid
catalyst and unreacted hexanoic acid. Be cautious of CO:z evolution. Continue adding the
bicarbonate solution until effervescence ceases.

o Extraction and Washing: Wash the organic layer sequentially with water and then with a
saturated brine solution to aid in phase separation.

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent (if any) using a rotary
evaporator.

 Purification: The crude heptyl hexanoate can be purified by vacuum distillation.[4]
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Fischer Esterification Workflow for Heptyl Hexanoate Synthesis.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a highly effective technique for the identification and quantification of volatile
compounds like heptyl hexanoate.

Instrumentation and Conditions (Typical):
e Gas Chromatograph: A standard GC system coupled to a Mass Spectrometer.

e Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 pm film
thickness), is commonly used for analyzing fruit esters.

 Injection: Splitless injection is often preferred for trace analysis.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

e Oven Temperature Program:
o Initial temperature: 40-60°C, hold for 2-5 minutes.
o Ramp: Increase at a rate of 5-10°C/min to a final temperature of 250-280°C.
o Final hold: Hold at the final temperature for 5-10 minutes.

e Mass Spectrometer:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1593790?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593790?utm_src=pdf-body
https://www.benchchem.com/product/b1593790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 40-500.
Sample Preparation:

For pure samples, dilute in a suitable solvent like hexane or dichloromethane before injection.
For complex matrices such as food or fragrance samples, a sample preparation technique like
liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) may be necessary to
isolate the volatile components.

Applications

The primary application of heptyl hexanoate is in the flavor and fragrance industry. Its fruity
and green aroma profile makes it a valuable ingredient in:

o Fragrances: Used in perfumes, colognes, and personal care products to impart fresh and
fruity notes.

o Flavors: Incorporated into food products to enhance or create fruity and waxy flavor profiles.
It has been identified as a volatile component in some fruits.[1]

Safety and Handling

Heptyl hexanoate should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed
safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

Heptyl hexanoate is a significant ester with well-characterized physicochemical properties. Its
synthesis is readily achievable through standard esterification procedures, and its analysis is
effectively performed using GC-MS. The information provided in this guide offers a solid
foundation for researchers and scientists working with this compound in various applications,
from flavor and fragrance creation to its potential use as a building block in more complex
organic syntheses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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